molecular formula C10H7ClF3N3O2 B8333517 Ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

Ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

Cat. No.: B8333517
M. Wt: 293.63 g/mol
InChI Key: WBZPFKHEQAOWRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C10H7ClF3N3O2 and its molecular weight is 293.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7ClF3N3O2

Molecular Weight

293.63 g/mol

IUPAC Name

ethyl 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

InChI

InChI=1S/C10H7ClF3N3O2/c1-2-19-9(18)8-16-15-7-6(11)3-5(4-17(7)8)10(12,13)14/h3-4H,2H2,1H3

InChI Key

WBZPFKHEQAOWRG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NN=C2N1C=C(C=C2Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-chloro-2-hydrazinyl-5-(trifluoromethyl)pyridine (600 mg), diethyl oxalate (1.15 mL) and 2M hydrogen chloride ethanol solution (9 mL) was heated with microwave irradiation at 140° C. for 2 hr. The reaction mixture was allowed to be cooled to room temperature, and the solvent was evaporated under reduced pressure. The residue was neutralized with saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (290 mg).
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
1.15 mL
Type
reactant
Reaction Step One
Name
hydrogen chloride ethanol
Quantity
9 mL
Type
reactant
Reaction Step One

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